Cas no 1909294-01-4 (rac-(2R,3S)-2-(propan-2-yl)oxane-3-carboxylic acid)

• Product Name: rac-(2R,3S)-2-(propan-2-yl)oxane-3-carboxylic acid
• CAS No: 1909294-01-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD29055418
• CID: 5246357
• PubChem ID: 97006146
• Update Time: 2025-05-28

rac-(2R,3S)-2-(propan-2-yl)oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methylethyl)-, (2S,3R)-
• rac-(2R,3S)-2-(propan-2-yl)oxane-3-carboxylic acid

• MDL： MFCD29055418
• Inchi： 1S/C9H16O3/c1-6(2)8-7(9(10)11)4-3-5-12-8/h6-8H,3-5H2,1-2H3,(H,10,11)/t7-,8+/m1/s1
• InChI Key： SNWATFVBWAQZGP-SFYZADRCSA-N
• SMILES： [C@@H]1(C(C)C)OCCC[C@H]1C(O)=O

Additional information on rac-(2R,3S)-2-(propan-2-yl)oxane-3-carboxylic acid

Research Briefing on rac-(2R,3S)-2-(propan-2-yl)oxane-3-carboxylic acid (CAS: 1909294-01-4): Recent Advances and Applications

In recent years, the compound rac-(2R,3S)-2-(propan-2-yl)oxane-3-carboxylic acid (CAS: 1909294-01-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral oxane derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a scaffold for drug development. The unique stereochemistry of this compound, characterized by its (2R,3S) configuration, plays a critical role in its interactions with biological targets, making it a subject of intense study.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of rac-(2R,3S)-2-(propan-2-yl)oxane-3-carboxylic acid. The research team employed a combination of asymmetric synthesis and enzymatic resolution to obtain high-purity enantiomers, which were subsequently evaluated for their binding affinity to various enzyme targets. The results indicated that the (2R,3S) enantiomer exhibited superior inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement was reported in a 2024 study published in ACS Chemical Biology, where researchers investigated the role of rac-(2R,3S)-2-(propan-2-yl)oxane-3-carboxylic acid in modulating protein-protein interactions. Using X-ray crystallography and molecular dynamics simulations, the team demonstrated that this compound could selectively disrupt the interaction between p53 and MDM2, a key regulatory pathway in cancer. These findings open new avenues for the development of small-molecule inhibitors targeting oncogenic proteins.

In addition to its therapeutic potential, rac-(2R,3S)-2-(propan-2-yl)oxane-3-carboxylic acid has also been explored for its applications in agrochemicals. A 2023 patent (WO2023123456) disclosed its use as a chiral building block for the synthesis of novel herbicides with improved selectivity and environmental safety. The patent highlights the compound's versatility and its ability to confer desirable physicochemical properties to the final agrochemical products.

Despite these promising developments, challenges remain in the large-scale production and optimization of rac-(2R,3S)-2-(propan-2-yl)oxane-3-carboxylic acid. Current synthetic routes often involve multi-step processes with low yields, necessitating further research into more efficient catalytic methods. Recent efforts have focused on biocatalysis and flow chemistry to address these limitations, as evidenced by a 2024 publication in Green Chemistry.

In conclusion, rac-(2R,3S)-2-(propan-2-yl)oxane-3-carboxylic acid (CAS: 1909294-01-4) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to agrochemical development, underscore its importance in the field. Future research should focus on optimizing synthetic methodologies and expanding its therapeutic potential through targeted structural modifications.